1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C11H11N3O3/c1-17-9-4-2-8(3-5-9)6-14-7-10(11(15)16)12-13-14/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key: WOVCZGZVFJWZBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(N=N2)C(=O)O
• Molecular Formula: C11H11N3O3
• DSSTOX Substance ID: DTXSID40594453
• Molecular Weight: 233.22 g/mol
• CAS RN: 4916-13-6

Description

The compound is a derivative of 4-methoxybenzyl alcohol and 1H-1,2,3-triazole-4-carboxylic acid. 4-Methoxybenzyl alcohol is used in organic synthesis. 1H-1,2,3-triazole is a class of azoles which are heterocyclic compounds with nitrogen atoms.

Synthesis Analysis

The synthesis of similar compounds often involves the use of protecting groups. For instance, the 4-methoxybenzyl (PMB) ester is known as an inexpensive “workhorse” protecting group. This ester may be readily introduced in high yield under a number of mild reaction conditions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it’s used. For example, 4-methoxybenzyl chloride (PMB-Cl) is used in providing protected phenolic ether intermediates for organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, 4-methoxybenzyl alcohol has a flash point of 146 °C / 294.8 °F.

Scientific Research Applications

Pharmaceutical Intermediates

1-(4-Methoxybenzyl)-1H-1,2,3-triazole-4-carboxylic acid: is utilized as an intermediate in the synthesis of various pharmaceutical compounds. .

Organic Synthesis

This compound serves as a building block in organic synthesis, particularly in the construction of complex molecules. .

Material Science

In material science, 1-(4-Methoxybenzyl)-1H-1,2,3-triazole-4-carboxylic acid can be used to modify the surface properties of materials. .

Catalysis

The triazole ring present in the compound can act as a ligand in catalytic systems. .

Biological Studies

Due to its potential biological activity, this compound can be used in biological studies to explore its interaction with enzymes and receptors. .

Analytical Chemistry

In analytical chemistry, derivatives of 1-(4-Methoxybenzyl)-1H-1,2,3-triazole-4-carboxylic acid can be used as standards or reagents in chromatography and spectrometry. .

Safety And Hazards

The safety and hazards associated with the compound would depend on its specific structure and use. For example, 4-methoxybenzyl alcohol may cause skin irritation, allergic skin reaction, and serious eye damage.

Synthesis routes and methods

Procedure details

To a mixture of ethyl 1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxylate (190.0 g, 0.73 mol) and MeOH/H2O (350 mL/100 mL) was added LiOH.H2O (42.0 g, 0.97 mol) in portions at 0° C. and the reaction mixture was stirred at room temperature overnight. The mixture was evaporated, the residue was diluted with water (250 mL), then extracted with Et2O (3×75 mL) to remove neutral impurities. The aqueous layer was adjusted to pH=3-4 with conc. HCl and the precipitate was filtered to afford the title compound (160 g, 94.0%) as a white solid.